Cas no 2679831-21-9 (3-(1S)-1-acetamidopropyl-1H-1,2,4-triazole-5-carboxylic acid)

• Product Name: 3-(1S)-1-acetamidopropyl-1H-1,2,4-triazole-5-carboxylic acid
• CAS No: 2679831-21-9
• MF: C₈H₁₂N₄O₃
• MW: 212.205881118774
• CID: 5643006
• PubChem ID: 165907429
• Update Time: 2025-05-19

3-(1S)-1-acetamidopropyl-1H-1,2,4-triazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(1S)-1-acetamidopropyl]-1H-1,2,4-triazole-5-carboxylic acid
• 2679831-21-9
• EN300-28273152
• 3-(1S)-1-acetamidopropyl-1H-1,2,4-triazole-5-carboxylic acid

• Inchi： 1S/C8H12N4O3/c1-3-5(9-4(2)13)6-10-7(8(14)15)12-11-6/h5H,3H2,1-2H3,(H,9,13)(H,14,15)(H,10,11,12)/t5-/m0/s1
• InChI Key： ZIMGHWPNFDDSMF-YFKPBYRVSA-N
• SMILES： O=C(C)N[C@H](C1=NC(C(=O)O)=NN1)CC

Computed Properties

• Exact Mass: 212.09094026g/mol
• Monoisotopic Mass: 212.09094026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 108Ų

Additional information on 3-(1S)-1-acetamidopropyl-1H-1,2,4-triazole-5-carboxylic acid

3-(1S)-1-acetamidopropyl-1H-1,2,4-triazole-5-carboxylic acid (CAS 2679831-21-9): A Comprehensive Overview

In the rapidly evolving field of medicinal chemistry and pharmaceutical research, 3-(1S)-1-acetamidopropyl-1H-1,2,4-triazole-5-carboxylic acid (CAS 2679831-21-9) has emerged as a compound of significant interest. This 1,2,4-triazole derivative combines the structural features of both triazole and carboxylic acid functionalities, making it a versatile building block for drug discovery and development. The compound's unique chiral acetamidopropyl side chain at the 3-position of the triazole ring contributes to its potential biological activities and synthetic applications.

The molecular structure of 3-(1S)-1-acetamidopropyl-1H-1,2,4-triazole-5-carboxylic acid features a 1,2,4-triazole core substituted at the 3-position with a (1S)-1-acetamidopropyl group and at the 5-position with a carboxylic acid moiety. This arrangement creates multiple sites for molecular interactions, including hydrogen bonding through both the amide and carboxylic acid groups. The compound's CAS number 2679831-21-9 serves as a unique identifier in chemical databases and regulatory documentation, facilitating its precise identification in research and commercial contexts.

Recent advancements in heterocyclic chemistry have highlighted the importance of 1,2,4-triazole derivatives like 3-(1S)-1-acetamidopropyl-1H-1,2,4-triazole-5-carboxylic acid in addressing current challenges in drug development. The pharmaceutical industry's growing interest in small molecule modulators of protein-protein interactions has created new opportunities for such compounds. Researchers are particularly interested in how the chiral center and hydrogen bond donor/acceptor groups of this molecule might influence its binding to biological targets.

The synthesis of 3-(1S)-1-acetamidopropyl-1H-1,2,4-triazole-5-carboxylic acid typically involves multi-step organic transformations, starting from appropriate chiral precursors. The 1,2,4-triazole ring formation can be achieved through cyclization reactions, followed by introduction of the acetamidopropyl side chain with careful control of stereochemistry. The final carboxylic acid functionality is often introduced through oxidation or hydrolysis steps. These synthetic approaches are continuously being optimized to improve yields and purity, especially for pharmaceutical applications where stringent quality standards apply.

In the context of current research trends, 3-(1S)-1-acetamidopropyl-1H-1,2,4-triazole-5-carboxylic acid has attracted attention for its potential role in developing enzyme inhibitors and receptor modulators. The compound's structural features make it a candidate for targeting various biological pathways, particularly those involving zinc-dependent enzymes or protein-protein interaction interfaces. Researchers are investigating its use as a scaffold for designing novel therapeutic agents in areas such as inflammation, metabolic disorders, and infectious diseases.

The physicochemical properties of 3-(1S)-1-acetamidopropyl-1H-1,2,4-triazole-5-carboxylic acid contribute to its potential utility in drug discovery. The compound's carboxylic acid group provides water solubility at physiological pH, while the triazole ring and acetamido group contribute to membrane permeability. These balanced properties make it an interesting candidate for lead optimization in medicinal chemistry programs. Researchers are particularly interested in how modifications to this core structure might affect its pharmacokinetic profile and target engagement.

From a commercial perspective, 3-(1S)-1-acetamidopropyl-1H-1,2,4-triazole-5-carboxylic acid (CAS 2679831-21-9) is becoming increasingly available from specialty chemical suppliers catering to the pharmaceutical and biotechnology sectors. The growing demand for chiral building blocks in drug discovery has driven innovation in the production and purification of such compounds. Current market trends indicate rising interest in structurally diverse heterocycles that can serve as starting materials for fragment-based drug design approaches.

Quality control and characterization of 3-(1S)-1-acetamidopropyl-1H-1,2,4-triazole-5-carboxylic acid involve advanced analytical techniques. High-performance liquid chromatography (HPLC) is typically used to assess purity, while nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry confirm structural identity. The chiral purity of the compound is particularly important for pharmaceutical applications and is typically determined using chiral HPLC methods or optical rotation measurements.

In the broader context of drug discovery trends, compounds like 3-(1S)-1-acetamidopropyl-1H-1,2,4-triazole-5-carboxylic acid represent valuable tools for addressing current challenges in medicinal chemistry. The pharmaceutical industry's focus on undruggable targets and complex disease mechanisms has created demand for novel chemical scaffolds that can modulate challenging biological targets. The combination of hydrogen bond donors/acceptors and chiral elements in this molecule makes it particularly interesting for these applications.

Looking ahead, research on 3-(1S)-1-acetamidopropyl-1H-1,2,4-triazole-5-carboxylic acid and related compounds is expected to expand, particularly in areas such as fragment-based drug discovery and structure-activity relationship studies. The compound's versatility as a building block for more complex molecules positions it well for future applications in pharmaceutical research. As synthetic methodologies continue to advance, we can anticipate new derivatives and analogs of this 1,2,4-triazole carboxylic acid scaffold emerging in the scientific literature and patent landscape.

The storage and handling of 3-(1S)-1-acetamidopropyl-1H-1,2,4-triazole-5-carboxylic acid require standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, it should be stored in a cool, dry place, protected from light and moisture to maintain stability. The compound's carboxylic acid functionality makes it somewhat hygroscopic, so proper storage conditions are important for maintaining quality, especially for research applications requiring precise measurements.

In conclusion, 3-(1S)-1-acetamidopropyl-1H-1,2,4-triazole-5-carboxylic acid (CAS 2679831-21-9) represents an interesting example of modern heterocyclic chemistry with potential applications in pharmaceutical research. Its combination of chiral features, hydrogen bonding capacity, and structural versatility make it a valuable compound for drug discovery efforts. As research continues to explore new approaches to challenging therapeutic targets, compounds like this 1,2,4-triazole derivative will likely play an increasingly important role in medicinal chemistry and related fields.